Cas no 139617-57-5 (Urea, N-methyl-N-nitroso-N'-(2,2,5-trimethyl-1,3-dioxan-5-yl)-)

• Product Name: Urea, N-methyl-N-nitroso-N'-(2,2,5-trimethyl-1,3-dioxan-5-yl)-
• CAS No: 139617-57-5
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 1276522
• Update Time: 2024-08-04

Urea, N-methyl-N-nitroso-N'-(2,2,5-trimethyl-1,3-dioxan-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-methyl-N-nitroso-N'-(2,2,5-trimethyl-1,3-dioxan-5-yl)-

• Inchi： 1S/C9H17N3O4/c1-8(2)15-5-9(3,6-16-8)10-7(13)12(4)11-14/h5-6H2,1-4H3,(H,10,13)
• InChI Key： JIRHUSQMYGNUQB-UHFFFAOYSA-N
• SMILES： N(C)(N=O)C(NC1(C)COC(C)(C)OC1)=O

Computed Properties

• Exact Mass: 231.12201

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• PSA: 80.23
• pka: 10.19±0.40(Predicted)